3-chloro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H10ClFN2OS2/c19-15-12-3-1-2-4-14(12)25-16(15)17(23)22-18-21-13(9-24-18)10-5-7-11(20)8-6-10/h1-9H,(H,21,22,23)
• InChI Key: RACJFVQWEUHDNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)F)Cl
• Molecular Formula: C18H10ClFN2OS2
• Molecular Weight: 388.9 g/mol

Description

3-chloro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide is a chemical compound that belongs to the class of thiazole-containing benzothiophene derivatives. This compound has attracted the attention of researchers due to its potential therapeutic applications in various diseases such as cancer, inflammation, and infectious diseases.

Scientific Research Applications

Synthesis and Structural Properties

• Research into the synthesis and structural properties of thiazolidinones, a class of compounds that share a core structural similarity with the specified chemical, reveals the formation of substituted 2trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones. This study provides insights into the synthetic routes and conformational analysis of such compounds, which are relevant for the development of novel chemical entities with potential biological activities (Issac & Tierney, 1996).

Synthetic Approaches for Heterocycles

• The synthesis of benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines demonstrates the versatility of nitrogen-containing heterocycles in drug development. This review highlights methods developed for these syntheses and their biological applications, showcasing the role of azolylthiazoles in medicinal chemistry (Ibrahim, 2011).

Heterocyclic Compounds in Drug Development

• A study on the advancement in pharmacological activities of benzothiazole and its derivatives emphasizes the significance of this scaffold in medicinal chemistry. Benzothiazole-containing compounds have been explored for a variety of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. This review underscores the continuous interest in benzothiazole derivatives for therapeutic agent development (Sumit, Kumar, & Mishra, 2020).

Importance of Benzothiazole Scaffold

• The structural activity relationship and importance of benzothiazole derivatives in medicinal chemistry are thoroughly reviewed, highlighting the vast biological activities associated with this heterocyclic compound. The review discusses the common methods of synthesis and the significant pharmacological activities, providing a comprehensive understanding of benzothiazole's role in drug discovery (Bhat & Belagali, 2020).

Benzothiazoles in Drug Discovery

• A patent review covering recent developments in benzothiazole-based drug discovery (2015–2020) showcases the ongoing research and potential of benzothiazoles as therapeutic agents for a variety of diseases, including cancer, metabolic diseases, and neurodegenerative disorders. This highlights the innovative approaches being taken to explore benzothiazole derivatives for new medical treatments (Law & Yeong, 2022).